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The Impact of 1,8-Diiodooctane on Solar Cell
Performance: A Comparative Guide
The incorporation of solvent additives is a widely adopted strategy to enhance the efficiency of

solution-processed solar cells. Among these, 1,8-diiodooctane (DIO) has emerged as a key

additive for optimizing the morphology of the active layer in both organic and inorganic thin-film

solar cells. This guide provides a comprehensive comparison of the performance of solar cells

fabricated with and without DIO, supported by experimental data and detailed protocols for

researchers and scientists in the field.

The primary role of 1,8-diiodooctane in solar cell fabrication is to influence the nanoscale

morphology of the photoactive layer.[1][2] By selectively dissolving one of the components of

the active layer blend, DIO promotes a more favorable phase separation, leading to the

formation of bicontinuous interpenetrating networks.[3] This optimized morphology enhances

exciton dissociation into free charge carriers and improves charge transport to the respective

electrodes, ultimately boosting the overall power conversion efficiency of the device.[2][3]

Performance Comparison of Solar Cells With and
Without 1,8-Diiodooctane
The addition of 1,8-diiodooctane as a processing additive has been shown to significantly

improve the key performance parameters of various types of solar cells. The following table

summarizes the comparative performance of solar cells fabricated with and without DIO,
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highlighting the improvements in power conversion efficiency (PCE), short-circuit current

density (Jsc), open-circuit voltage (Voc), and fill factor (FF).

Solar
Cell
Type

Active
Layer

Additive PCE (%)
Jsc
(mA/cm²
)

Voc (V) FF (%)
Referen
ce

Organic

Solar

Cell

P3HT:PC

61BM

Without

DIO
3.4 - - - [1]

With DIO 5.1 - - - [1]

Organic

Solar

Cell

PBTIBDT

:PC71BM

Without

DIO
< 4.0 ~10 ~0.85 ~45 [3]

3.0 vol%

DIO
5.4 ~12 ~0.85 ~55 [3]

Kesterite

Solar

Cell

Cu2ZnSn

S4

(CZTS)

Without

DIO
< 4.0 < 14 ~0.45 < 60 [4]

20

mg/mL

DIO

4.82 16.44 0.465 64.3 [4]

Mechanism of Performance Enhancement by 1,8-
Diiodooctane
The performance enhancement in solar cells upon the addition of 1,8-diiodooctane is primarily

attributed to its role as a morphology modifier. The following diagram illustrates the proposed

mechanism.
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Caption: Mechanism of DIO-induced performance enhancement.

Experimental Protocols
This section provides a detailed methodology for the fabrication and characterization of organic

solar cells, both with and without the 1,8-diiodooctane additive.

Materials and Reagents:
Substrates: Indium tin oxide (ITO) coated glass
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Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate

(PEDOT:PSS)

Active Layer Materials:

Electron Donor: Poly(3-hexylthiophene) (P3HT) or PBTIBDT

Electron Acceptor:[5][5]-Phenyl-C61-butyric acid methyl ester (PC61BM) or[5][5]-Phenyl-

C71-butyric acid methyl ester (PC71BM)

Solvent: Chlorobenzene (CB) or o-dichlorobenzene (o-DCB)

Additive: 1,8-Diiodooctane (DIO)

Cathode: Aluminum (Al) or Calcium (Ca)/Aluminum (Al)

Device Fabrication Workflow:
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Caption: Experimental workflow for solar cell fabrication.

Detailed Fabrication Steps:
Substrate Cleaning: ITO-coated glass substrates are sequentially cleaned in an ultrasonic

bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. The

substrates are then dried with a nitrogen gun and treated with UV-ozone for 20 minutes to

improve the wettability and work function of the ITO surface.

Hole Transport Layer Deposition: A layer of PEDOT:PSS is spin-coated onto the cleaned ITO

substrates at 4000 rpm for 60 seconds. The films are then annealed at 150°C for 15 minutes
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in a nitrogen-filled glovebox.

Active Layer Solution Preparation:

Without DIO: The donor polymer (e.g., P3HT) and fullerene acceptor (e.g., PC61BM) are

dissolved in a solvent like chlorobenzene at a specific weight ratio (e.g., 1:0.8) to achieve

a total concentration of around 20-30 mg/mL. The solution is stirred overnight at a slightly

elevated temperature (e.g., 50°C) to ensure complete dissolution.

With DIO: 1,8-diiodooctane is added to the pre-mixed active layer solution at a specific

volume percentage (e.g., 3 vol%). The solution is then stirred for a few more hours before

use.

Active Layer Deposition: The active layer solution (with or without DIO) is spin-coated on top

of the PEDOT:PSS layer inside a nitrogen-filled glovebox. The spin-coating speed and time

are optimized to achieve the desired film thickness (typically 80-120 nm). The films are then

subjected to a solvent annealing process by keeping them in a covered petri dish for a period

of time, followed by thermal annealing at a specific temperature (e.g., 110-150°C) to promote

morphology optimization.

Cathode Deposition: A metal cathode, such as a bilayer of Ca/Al (20 nm/100 nm) or a single

layer of Al (100 nm), is deposited on top of the active layer by thermal evaporation under

high vacuum (<10⁻⁶ Torr). The deposition rate and thickness are monitored using a quartz

crystal microbalance.

Device Encapsulation: The fabricated devices are encapsulated using a UV-curable epoxy

resin and a glass slide to prevent degradation from exposure to air and moisture.

Characterization Techniques:
Current Density-Voltage (J-V) Characteristics: The J-V curves of the solar cells are

measured under simulated AM 1.5G illumination (100 mW/cm²) using a solar simulator and a

source meter. The key performance parameters (PCE, Jsc, Voc, and FF) are extracted from

these curves.

External Quantum Efficiency (EQE): EQE spectra are measured to determine the ratio of

collected charge carriers to incident photons at each wavelength.
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Atomic Force Microscopy (AFM): AFM is used to characterize the surface morphology and

roughness of the active layer films.

Transmission Electron Microscopy (TEM): TEM can be employed to visualize the nanoscale

phase separation within the active layer.

X-ray Diffraction (XRD): XRD analysis provides information on the crystallinity of the polymer

donor in the active layer.

In conclusion, the use of 1,8-diiodooctane as a solvent additive is a highly effective method for

improving the performance of solution-processed solar cells. By carefully controlling the active

layer morphology, significant enhancements in power conversion efficiency can be achieved.

The experimental protocols and data presented in this guide offer a valuable resource for

researchers working on the development of next-generation photovoltaic technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585395#performance-comparison-of-solar-cells-
fabricated-with-and-without-1-8-diiodooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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